Cas no 865077-08-3 (Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate)

• Product Name: Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• CAS No: 865077-08-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD14702953
• CID: 827562
• PubChem ID: 3755043
• Update Time: 2025-10-29

Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methyl-5-pyrimidinecarboxylate
• methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, methyl ester (9CI)
• Methyl 3,4-dihydro-2-methyl-4-oxo-5-pyrimidinecarboxylate (ACI)
• 2-Methyl-4-oxo-1,4-dihydro-pyrimidine-5-carboxylic acid methyl ester
• 2-Methyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid methyl ester
• W17872
• STL361685
• STL124067
• methyl 2-methyl-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
• MFCD14702953
• AKOS015831161
• SB55899
• BBL004359
• SCHEMBL1013161
• AKOS015831188
• methyl4-hydroxy-2-methylpyrimidine-5-carboxylate
• methyl 2-methyl-4-oxo-1,4-dihydropyrimidine-5-carboxylate
• AS-68182
• DA-32935
• SCHEMBL22120120
• CCG-321742
• EN300-115447
• Methyl 2-methyl-4-oxo-3H-pyrimidine-5-carboxylate
• AKOS005716816
• CS-0061370
• BDSFRMOXNBWRLK-UHFFFAOYSA-N
• methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• 865077-08-3
• methyl 2-methyl-4-oxo-1,4-dihydro-5-pyrimidinecarboxylate
• methyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate
• Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

• MDL： MFCD14702953
• Inchi： 1S/C7H8N2O3/c1-4-8-3-5(6(10)9-4)7(11)12-2/h3H,1-2H3,(H,8,9,10)
• InChI Key： BDSFRMOXNBWRLK-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)NC(C)=NC=1)OC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS 865077-08-3): Properties, Applications, and Market Insights

Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS 865077-08-3) is a specialized organic compound belonging to the pyrimidine family. This heterocyclic compound has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both hydroxy and ester functional groups on the pyrimidine ring makes it a valuable intermediate for synthesizing more complex molecules.

The chemical structure of Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate consists of a pyrimidine core with three key substituents: a methyl group at position 2, a hydroxyl group at position 4, and a methyl ester at position 5. This specific arrangement contributes to its chemical reactivity and makes it particularly useful in medicinal chemistry applications. Researchers often search for "pyrimidine derivatives synthesis" or "methyl ester pyrimidine applications" when investigating this compound's potential uses.

In pharmaceutical research, Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate serves as a crucial building block for developing various drug candidates. Its structure resembles that of several important nucleobases, making it valuable for designing enzyme inhibitors and receptor modulators. Recent studies have explored its potential in addressing current medical challenges, aligning with trending searches like "new heterocyclic drug candidates 2024" and "pyrimidine-based therapeutics".

The agrochemical industry has also shown interest in Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate due to its potential as a precursor for crop protection agents. With growing concerns about sustainable agriculture and food security, compounds like this are being investigated for their possible role in developing next-generation pesticides and fungicides. This connects with popular search terms such as "eco-friendly agrochemical intermediates" and "pyrimidine compounds in agriculture".

From a synthetic chemistry perspective, Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate offers several advantages. Its relatively simple structure allows for straightforward modification, while the presence of multiple functional groups enables diverse chemical transformations. Organic chemists frequently search for "functionalized pyrimidine synthesis" and "methyl 4-hydroxy pyrimidine reactions" when working with this compound.

The global market for Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Market analysts note increasing demand for specialized intermediates like this, especially with the rising interest in personalized medicine and targeted therapies. Business-related searches such as "pyrimidine derivatives market analysis" and "CAS 865077-08-3 suppliers" reflect this commercial interest.

Quality control and analytical characterization of Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate are critical aspects of its production and application. Standard analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry. Researchers often look for "pyrimidine carboxylate characterization methods" and "CAS 865077-08-3 purity standards" to ensure proper handling and analysis of this compound.

Environmental and safety considerations for Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be maintained. This aligns with frequent searches for "safe handling of pyrimidine derivatives" and "chemical storage best practices".

The future research directions for Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate appear promising, particularly in the development of novel therapeutic agents and advanced materials. With increasing interest in heterocyclic chemistry, this compound may play a role in addressing current scientific challenges, connecting with trending topics like "green chemistry innovations" and "next-gen pharmaceutical intermediates".

In conclusion, Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS 865077-08-3) represents an important compound in modern chemical research and industrial applications. Its versatile structure and functional groups make it valuable across multiple sectors, from drug discovery to agricultural science. As research continues to explore the potential of pyrimidine derivatives, this compound will likely maintain its relevance in scientific and industrial communities.